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Compound of Interest

Compound Name: 2,4,6-Tribromophenyl isocyanate

CAS No.: 826-97-1

Cat. No.: B1226165

Get Quote

Executive Summary
This guide provides a comprehensive spectral analysis of 2,4,6-Tribromophenyl isocyanate,

a specialized intermediate used in the synthesis of flame retardants and pharmaceutical

derivatives. Due to the high bromine content (approx. 67% by weight) and the reactive

isocyanate group, this compound exhibits distinct spectral signatures essential for quality

control and structural validation.

Key Identification Metrics:

IR: Dominant asymmetric stretching vibration at ~2270 cm⁻¹ (-N=C=O).

MS: Characteristic 1:3:3:1 isotopic cluster for the molecular ion (

) due to the

motif.

NMR: High symmetry results in a simplified
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H spectrum (singlet) despite the high molecular weight.

Chemical Identity & Properties
Property Data

IUPAC Name 1,3,5-Tribromo-2-isocyanatobenzene

CAS Number 25345-76-2

Molecular Formula

Molecular Weight 355.81 g/mol

Appearance White to off-white crystalline solid

Melting Point 94–97 °C

Solubility
Soluble in

, Toluene, THF; Reacts with alcohols/water

Infrared Spectroscopy (FT-IR)
The infrared spectrum is the primary tool for assessing the conversion of the amino precursor

(2,4,6-tribromoaniline) to the isocyanate.

Diagnostic Bands
Frequency (cm⁻¹) Vibration Mode Assignment Structural Insight

2250 – 2280 (-N=C=O) Isocyanate

Strong, sharp peak.

Absence indicates

hydrolysis to urea.

3060 – 3090 (C-H) Aromatic
Weak, often obscured

by fingerprint region.

1550 – 1600 (C=C) Aromatic Ring
Skeletal ring

vibrations.

600 – 800 (C-Br) Carbon-Bromine
Strong absorption due

to heavy atom mass.
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Interpretation Note
The disappearance of the N-H stretching doublet (3300–3500 cm⁻¹) found in the aniline

precursor is a critical purity indicator. If a broad peak appears near 3300 cm⁻¹ or a carbonyl

peak at 1650 cm⁻¹, the sample has likely degraded into the symmetrical urea derivative (1,3-

bis(2,4,6-tribromophenyl)urea) due to moisture exposure.

Nuclear Magnetic Resonance (NMR)
Due to the

symmetry of the molecule, the NMR spectra are remarkably simple.

H NMR (Proton)[2][3][4][5][6]
Solvent:

or DMSO-

(must be anhydrous).

Profile: The molecule possesses a plane of symmetry passing through the C1-C4 axis.

Consequently, the protons at positions 3 and 5 are chemically equivalent.

Shift (

ppm)
Multiplicity Integration Assignment Notes

7.75 – 7.85 Singlet (s) 2H H-3, H-5

Deshielded

relative to

benzene (7.26)

due to ortho-Br

and NCO

electron

withdrawal.

Note: The precursor, 2,4,6-tribromoaniline, shows a singlet at ~7.60 ppm. The conversion to

isocyanate causes a downfield shift due to the change from the electron-donating

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


to the electron-withdrawing

.

C NMR (Carbon)
Predicted Shifts: Based on substituent additivity rules (benzene base + increments for -Br

and -NCO).

Shift (

ppm)
Carbon Type Assignment

124.0 – 126.0 Quaternary (Broad) -N=C=O (Isocyanate Carbon)

136.0 – 138.0 Quaternary C-1 (Attached to N)

118.0 – 120.0 Quaternary C-2, C-6 (Attached to Br)

133.0 – 135.0 Methine (CH) C-3, C-5

116.0 – 118.0 Quaternary C-4 (Attached to Br)

Mass Spectrometry (MS)
Mass spectrometry is the definitive method for confirming the presence of three bromine atoms.

Bromine exists as two isotopes,

and

, in a nearly 1:1 ratio (50.7% : 49.3%).

Isotopic Cluster Analysis ( Region)
For a molecule with three bromine atoms (

), the molecular ion splits into a tetrad with a distinct 1:3:3:1 intensity ratio.
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m/z Value Isotopic Composition Relative Intensity

353 ~33%

355 ~100% (Base Peak of Cluster)

357 ~100%

359 ~33%

Fragmentation Pathway
The fragmentation is dominated by the stability of the brominated aromatic ring and the labile

isocyanate group.

Molecular Ion (

): m/z 353/355/357/359

Loss of Isocyanate (-NCO, 42 amu): Leads to the tribromophenyl cation (

).

Loss of Bromine (-Br, 79/81 amu): Sequential loss of bromine atoms from the ring.

Fragmentation Logic Diagram
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Legend
Molecular Ion (M+)

[C7H2Br3NO]+
m/z: 353, 355, 357, 359

(1:3:3:1 Pattern)

[M - CO]+
Loss of Carbon Monoxide

m/z: 325 cluster

- CO (28)

[M - NCO]+
Tribromophenyl Cation

[C6H2Br3]+
m/z: 311 cluster

- NCO (42)

[M - NCO - Br]+
Dibromophenyl Cation

[C6H2Br2]+
m/z: 232 cluster
(1:2:1 Pattern)

- Br (79/81)

[M - NCO - 2Br]+
Bromophenyl Cation

[C6H2Br]+
m/z: 153 cluster

(1:1 Pattern)

- Br (79/81)

Green: Parent Ion | Yellow: Base Fragment

Click to download full resolution via product page

Caption: Fragmentation pathway of 2,4,6-Tribromophenyl isocyanate showing the sequential

loss of the isocyanate group and bromine atoms.

Experimental Protocol: Sample Preparation
Critical Warning: Isocyanates are potent sensitizers and lachrymators. All handling must occur

in a fume hood. They are also moisture-sensitive.

Protocol for NMR Analysis[2][7][8]
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Glassware Preparation: Oven-dry an NMR tube and cap at 110°C for 1 hour. Cool in a

desiccator.

Solvent Selection: Use

(Chloroform-d) stored over molecular sieves (4Å) to ensure dryness. Water in the solvent will
react with the isocyanate to form a urea precipitate, clouding the spectrum.

Sample Dissolution:

Weigh ~10-15 mg of 2,4,6-tribromophenyl isocyanate.

Dissolve in 0.6 mL of dry

.

Validation: The solution should be clear. Turbidity indicates hydrolysis.

Acquisition: Run a standard proton scan (16 scans). Look for the singlet at ~7.8 ppm.

Protocol for IR Analysis (ATR Method)
Background: Collect a background spectrum of the clean diamond/ZnSe crystal.

Loading: Place a small amount of solid sample on the crystal.

Measurement: Apply pressure and scan (4000–600 cm⁻¹).

Cleaning: Immediately wipe the crystal with dry toluene or acetone. Do not use water or

ethanol initially, as they react with residual isocyanate, potentially bonding urea to the crystal

surface.

References
Synthesis & IR Characterization

Source: US Patent 4477389A (1984).
Data: Confirms synthesis from 2,4,6-tribromoaniline and phosgene; cites IR isocyanate
peak
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URL:

Precursor Spectral Data (2,4,6-Tribromoaniline)

Source: NIST Chemistry WebBook, SRD 69.[1]

Data: Provides baseline NMR and MS data for the aniline precursor to valid

URL:

Physical Properties & Safety

Source: Sigma-Aldrich (Merck)
Data: Melting point (94-97°C)

URL:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Benzenamine, 2,4,6-tribromo- [webbook.nist.gov]
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2,4,6-Tribromophenyl Isocyanate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226165/docs#technical-monograph-spectral-
characterization-of-2-4-6-tribromophenyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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